Cas no 476438-41-2 (N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide)

N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide is a structurally complex compound featuring a 1,2,4-triazole core linked to an adamantane moiety via a carboxamide bridge. The presence of the ethyl and propylsulfanyl substituents enhances its lipophilicity, potentially improving membrane permeability and bioavailability. The adamantane group contributes to conformational rigidity, which may enhance binding affinity to target receptors or enzymes. This compound is of interest in medicinal chemistry for its potential as a scaffold in drug discovery, particularly for applications requiring stable, bioavailable heterocyclic frameworks. Its unique structure offers opportunities for further derivatization, making it a versatile intermediate in the synthesis of pharmacologically active molecules.

N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide structure

476438-41-2 structure

Product Name:N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide

CAS No:476438-41-2

MF:C₁₉H₃₀N₄OS

MW:362.532702922821

CID:5839952

PubChem ID:5199177

Update Time:2025-06-08

N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- (1s,3s)-N-((4-ethyl-5-(propylthio)-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide
- Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-[[4-ethyl-5-(propylthio)-4H-1,2,4-triazol-3-yl]methyl]-
- HMS1417J12
- SR-01000006800-1
- N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide
- N-[(4-ethyl-5-propylsulfanyl-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide
- F0528-1495
- IFLab1_001970
- AKOS024580448
- 476438-41-2
- SR-01000006800
- Inchi： 1S/C19H30N4OS/c1-3-5-25-18-22-21-16(23(18)4-2)12-20-17(24)19-9-13-6-14(10-19)8-15(7-13)11-19/h13-15H,3-12H2,1-2H3,(H,20,24)
- InChI Key： AWJHDWBYIIZHJN-UHFFFAOYSA-N
- SMILES： C12(C(NCC3N(CC)C(SCCC)=NN=3)=O)CC3CC(CC(C3)C1)C2

Computed Properties

Exact Mass: 362.21403277g/mol
Monoisotopic Mass: 362.21403277g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 7
Complexity: 459
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 85.1Å²

Experimental Properties

Density: 1.36±0.1 g/cm3(Predicted)
pka: 14.23±0.20(Predicted)

N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0528-1495-2μmol	N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide	476438-41-2	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0528-1495-5μmol	N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide	476438-41-2	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0528-1495-10μmol	N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide	476438-41-2	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0528-1495-20μmol	N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide	476438-41-2	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0528-1495-1mg	N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide	476438-41-2	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0528-1495-2mg	N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide	476438-41-2	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0528-1495-3mg	N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide	476438-41-2	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0528-1495-4mg	N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide	476438-41-2	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0528-1495-5mg	N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide	476438-41-2	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0528-1495-10mg	N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide	476438-41-2	90%+	10mg	$79.0	2023-05-17